Cas no 15178-54-8 (4-Amino-2-bromobenzene-1-thiol)

• Product Name: 4-Amino-2-bromobenzene-1-thiol
• CAS No: 15178-54-8
• MF: C₆H₆BrNS
• MW: 204.087539196014
• CID: 4776940
• PubChem ID: 21278619
• Update Time: 2025-07-28

4-Amino-2-bromobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-bromobenzene-1-thiol
• 4-amino-2-bromobenzenethiol
• NE39181
• Z1742134392
• 4-Amino-2-bromobenzene-1-thiol

• Inchi： 1S/C6H6BrNS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H,8H2
• InChI Key： DXZLYROLTUXSQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 2.1
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-Amino-2-bromobenzene-1-thiol

4-Amino-2-bromobenzene-1-thiol (CAS No. 15178-54-8): Properties, Applications, and Market Insights

4-Amino-2-bromobenzene-1-thiol (CAS No. 15178-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This aromatic thiol derivative, characterized by its amino and bromo functional groups, serves as a versatile building block in synthetic chemistry. The compound's molecular formula is C₆H₆BrNS, with a molecular weight of 204.09 g/mol. Its unique structure makes it particularly valuable for designing drug intermediates and functional materials.

One of the most searched questions regarding 4-Amino-2-bromobenzene-1-thiol is its role in medicinal chemistry. Researchers frequently explore its potential as a precursor for heterocyclic compounds, which are crucial in developing new pharmaceutical agents. The presence of both amino and thiol groups allows for diverse chemical modifications, making it a popular choice for synthesizing bioactive molecules. Recent studies have highlighted its utility in creating antimicrobial and anticancer compounds, aligning with the growing demand for novel therapeutic solutions.

In addition to pharmaceutical applications, 4-Amino-2-bromobenzene-1-thiol is also investigated for its use in material science. Its ability to form stable bonds with metals and other organic molecules makes it suitable for designing advanced materials, such as conductive polymers and nanostructures. This aligns with current trends in nanotechnology and sustainable material development, which are highly searched topics in scientific communities.

The synthesis of 4-Amino-2-bromobenzene-1-thiol typically involves multi-step organic reactions, including bromination and amination processes. Researchers often search for optimized synthetic routes to improve yield and purity, reflecting the compound's importance in industrial and academic settings. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, addressing environmental concerns associated with traditional chemical processes.

Market demand for 4-Amino-2-bromobenzene-1-thiol has seen steady growth, driven by its applications in drug discovery and material innovation. Suppliers and manufacturers frequently update their catalogs to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 15178-54-8 is a key identifier in global chemical databases, ensuring accurate sourcing and regulatory compliance.

Safety and handling of 4-Amino-2-bromobenzene-1-thiol are another area of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often search for material safety data sheets (MSDS) to ensure safe handling and storage procedures.

Looking ahead, the future of 4-Amino-2-bromobenzene-1-thiol appears promising, with ongoing research exploring its potential in bioconjugation and catalysis. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in both academic and industrial research. Its versatility and adaptability make it a valuable asset in addressing contemporary challenges in chemistry and related fields.